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Compound of Interest

Compound Name: 2,3,5-Trimethylheptane

Cat. No.: B12798936

An In-depth Technical Guide on the Physicochemical Characteristics of 2,3,5-
Trimethylheptane

This technical guide provides a comprehensive overview of the core physicochemical
properties of 2,3,5-trimethylheptane, a branched-chain alkane. The information is intended for
researchers, scientists, and professionals in drug development and chemical analysis, offering
detailed data, experimental methodologies, and a logical workflow for characterization.

Core Physicochemical Properties

2,3,5-trimethylheptane is a saturated hydrocarbon with the chemical formula C10H22.[1][2][3]
As a branched-chain alkane, its structure influences its physical properties, such as boiling
point and density, when compared to its straight-chain isomer, n-decane.

Data Summary

The quantitative physicochemical data for 2,3,5-trimethylheptane are summarized in the table
below for easy reference and comparison.
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Property Value Units Reference
Molecular Formula C10H22 [1112]
Molecular Weight 142.28 g/mol [1112]14]
Boiling Point 157.9 °C (at 760 mmHg) [1]
Melting Point -53.99 °C [1]
Density 0.73 g/cm3 [1]
Flash Point 41.9 °C [1]
Vapor Pressure 3.48 mmHg (at 25°C) [1]
Refractive Index 1.4146 [1]
Enthalpy of

Vaporization 43 k/mol g
Solubility in Water Insoluble [6]

Solubility in Organics

Soluble in non-polar
solvents (e.g.,
hexane, benzene,
ether)

[6]

Experimental Protocols

The determination of the physicochemical properties of a compound like 2,3,5-

trimethylheptane involves standardized experimental procedures. Below are detailed

methodologies for key experiments.

Determination of Boiling Point (Thiele Tube Method)

This micro-method is suitable for determining the boiling point of small quantities of a liquid

sample.[7]

Apparatus:

e Thiele tube
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e Thermometer (0-200°C range)

e Small glass vial (Durham tube)

o Capillary tube (sealed at one end)

» Rubber band or wire for attachment

e Heat source (Bunsen burner or oil bath)
e Mineral oll

Procedure:

Sample Preparation: Fill the small glass vial to about half-full with 2,3,5-trimethylheptane.[7]
o Capillary Tube Insertion: Place the capillary tube into the vial with its open end down.[7]

o Assembly: Attach the vial to the thermometer using a small rubber band, ensuring the bottom
of the vial is aligned with the thermometer bulb.[7]

e Heating: Place the assembly into a Thiele tube containing mineral oil, ensuring the sample is
below the oil level. Heat the side arm of the Thiele tube gently.[7]

o Observation: As the temperature rises, air trapped in the capillary tube will bubble out.[8]
Continue heating until a continuous and rapid stream of bubbles emerges from the capillary
tube. This indicates the sample's vapor pressure has exceeded the atmospheric pressure.

e Measurement: Remove the heat source and allow the apparatus to cool. The boiling point is
the temperature at which the bubbling stops and the liquid is drawn back into the capillary
tube.[7][8] This is the point where the vapor pressure of the sample equals the atmospheric
pressure.[9]

Determination of Density

The density of a liquid is determined by measuring the mass of a known volume.[10]

Apparatus:
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e Analytical balance

o Graduated cylinder (e.g., 10 mL or 25 mL) or a pycnhometer for higher accuracy
e Thermometer

Procedure:

e Mass of Empty Cylinder: Measure and record the mass of a clean, dry graduated cylinder
using an analytical balance.[11]

e Volume of Liquid: Carefully pour a specific volume of 2,3,5-trimethylheptane (e.g., 10 mL)
into the graduated cylinder. Read the volume from the bottom of the meniscus.[11][12]

e Mass of Cylinder and Liquid: Measure and record the combined mass of the graduated
cylinder and the liquid.[11]

o Temperature: Record the ambient temperature, as density is temperature-dependent.
e Calculation:

o Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the
combined mass.[11]

o Calculate the density using the formula: Density = Mass / Volume.[10][12]

o Precision: For improved accuracy, repeat the measurement multiple times and calculate the
average.[11][13]

Purity Analysis by Gas Chromatography (GC)

Gas chromatography is a standard technique used to separate and analyze volatile
compounds, making it ideal for assessing the purity of alkanes.[14][15]

Apparatus:
e Gas chromatograph (GC) system

e Flame lonization Detector (FID)
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o High-temperature capillary column (e.g., with a non-polar stationary phase like (5%-phenyl)-
methylpolysiloxane)[16]

» High-purity carrier gas (Helium or Hydrogen)
e Sample vials and syringe
Procedure:

o Sample Preparation: Prepare a dilute solution of 2,3,5-trimethylheptane in a suitable
volatile solvent (e.g., hexane).

e Instrument Setup:

o Set the injector and detector temperatures appropriately for the sample's volatility. A
programmable temperature vaporization (PTV) inlet is often recommended.[16]

o Program the oven temperature to start at a low temperature and ramp up to a higher
temperature to ensure separation of any potential impurities.

o Set the carrier gas flow rate.
e Injection: Inject a small, precise volume (e.g., 1 yL) of the prepared sample into the GC inlet.

o Data Acquisition: As the sample travels through the column, components are separated
based on their boiling points and interaction with the stationary phase.[16] The FID detects
the organic compounds as they elute, generating a chromatogram.

e Analysis: The resulting chromatogram will show peaks corresponding to each compound in
the sample. The area of the peak for 2,3,5-trimethylheptane relative to the total area of all
peaks indicates its purity. The identity of the compound can be confirmed by comparing its
retention time to that of a known standard.

Logical and Experimental Workflow

The following diagram illustrates a logical workflow for the complete physicochemical
characterization of a chemical substance like 2,3,5-trimethylheptane, from sample acquisition
to final data reporting.
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Physicochemical Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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